5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[(1-thiophen-3-yltriazol-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H9ClN4OS2/c13-11-2-1-10(20-11)12(18)14-5-8-6-17(16-15-8)9-3-4-19-7-9/h1-4,6-7H,5H2,(H,14,18)
• InChI Key: ZYJWXDZTSCBVAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1N2C=C(N=N2)CNC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H9ClN4OS2
• Molecular Weight: 324.8 g/mol
• CAS No.: 2034523-29-8

Description

5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide (CAS 2034523-29-8) is a synthetic compound of significant interest in medicinal chemistry research, featuring a hybrid structure incorporating both thiophene and 1,2,3-triazole heterocycles. With a molecular formula of C12H9ClN4OS2 and a molecular weight of 324.81 g/mol , this reagent serves as a key chemical precursor for constructing more complex molecular prototypes. The integration of the thiophene nucleus, a well-established pharmacophore, is known to contribute to a wide range of biological activities, making derivatives like this valuable for investigating new structural prototypes with potent pharmacological potential . This compound is particularly relevant in antiproliferative research. Thiophene-containing derivatives have demonstrated promising in vitro activity against various human cancer cell lines, including breast adenocarcinoma (MCF7) and colon cancer (HCT116), and are investigated for their binding affinity to molecular targets such as human carbonic anhydrase IX (CA IX) . Furthermore, the structural motifs present in this molecule align with research into antimicrobial agents, as thiophene and triazole-based compounds have been extensively reported to exhibit moderate to good activity against a panel of bacterial and fungal strains . Researchers utilize this chemical in computational chemical studies, molecular docking, and the synthesis of combinatorial libraries to explore its mechanism of action and develop lead molecules with wider therapeutic activity. This product is intended for research applications in a controlled laboratory environment only. It is not intended for diagnostic or therapeutic use in humans.

Biological Activity

5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and therapeutic potential based on recent research findings.

Chemical Structure and Properties

The compound's structure is characterized by the presence of a chloro group, thiophene rings, and a triazole moiety. These structural components contribute to its biological activity by influencing its interaction with biological targets.

Synthesis

The synthesis of 5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide typically involves the following steps:

• Formation of Thiophene Derivatives : The initial step includes the synthesis of thiophene derivatives that serve as the backbone for further modifications.
• Triazole Formation : The introduction of the triazole ring is achieved through cycloaddition reactions which are facilitated by azide and alkyne precursors.
• Chlorination and Carboxamide Formation : Chlorination introduces the chloro substituent, followed by the formation of the carboxamide group through reaction with appropriate amines.

Antimicrobial Activity

Recent studies have indicated that compounds containing thiophene and triazole moieties exhibit significant antimicrobial activity. For example, related compounds have shown effectiveness against various bacterial strains, with Minimum Inhibitory Concentration (MIC) values comparable to standard antibiotics like ciprofloxacin .

Compound	MIC (µg/mL)	Target Bacteria
5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide	TBD	Staphylococcus aureus
Control (Ciprofloxacin)	2	Staphylococcus aureus

Anti-inflammatory Activity

The compound has shown potential anti-inflammatory effects in vitro. In studies assessing COX enzyme inhibition, compounds similar to 5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide demonstrated IC50 values in the micromolar range against COX enzymes .

Compound	IC50 (µM)	Target Enzyme
5-chloro-N...	TBD	COX-2
Celecoxib (Control)	0.04 ± 0.01	COX-2

The biological activity of this compound is believed to stem from its ability to modulate specific pathways involved in inflammation and microbial resistance. The presence of the triazole ring may facilitate interactions with enzymes or receptors involved in these processes.

Case Studies and Research Findings

In a recent study published in ACS Omega, researchers explored the structure–activity relationship (SAR) of similar compounds and found that modifications to the thiophene and triazole groups significantly influenced their biological activity . Additionally, an investigation into the anti-inflammatory properties highlighted that derivatives with higher electron-withdrawing groups exhibited enhanced COX inhibition.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research indicates that derivatives of thiophene and triazole compounds exhibit significant anticancer properties. The design of 5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide has been linked to the inhibition of cancer cell proliferation. For example, studies have shown that similar compounds can induce apoptosis in various cancer cell lines, including breast (MCF-7), colon (HCT-116), and lung (A549) cancer cells .

Antimicrobial Properties
Thiophene-based compounds have demonstrated antibacterial and antifungal activities. Specifically, the presence of the triazole moiety enhances the compound's efficacy against resistant strains of bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA). Research has highlighted that modifications in the thiophene structure can lead to increased activity against Gram-positive and Gram-negative bacteria .

Mechanistic Studies

Targeting Kinases
The compound's structure suggests potential interactions with various kinases involved in cancer progression. For instance, it may act as a molecular glue enhancer for cyclin-dependent kinase 12 (CDK12), facilitating interactions crucial for cell cycle regulation and transcriptional control . Such mechanisms are vital for developing targeted therapies in oncology.

Inhibition of Enzymatic Activity
Thiophene derivatives have been studied for their ability to inhibit specific enzymes that are overexpressed in cancer cells. The mechanism often involves binding to the active site of these enzymes, disrupting their function and leading to reduced tumor growth .

Synthesis and Structural Modifications

The synthesis of 5-chloro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide can be achieved through various methods including:

• Cyclocondensation Reactions : This approach allows for the formation of the triazole ring under mild conditions, which is essential for maintaining the integrity of sensitive functional groups.
• Palladium-Catalyzed Coupling Reactions : These reactions are effective for introducing various substituents on the thiophene ring, enhancing biological activity and selectivity .

Case Studies and Research Findings

Study	Findings	Reference
Anticancer Activity	The compound exhibited IC50 values below 10 µM against MCF-7 cells.
Antimicrobial Efficacy	Showed significant inhibition against MRSA with MIC values lower than standard antibiotics.
Kinase Interaction	Induced ternary complex formation with CDK12, enhancing stability and activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs from the evidence, focusing on structural motifs, synthetic strategies, and physicochemical properties.

Pyrazole Carboxamide Derivatives ()

Compounds 3a–3p in are pyrazole-4-carboxamides with aryl/heteroaryl substitutions. Key comparisons include:

• Core Structure: The target compound uses a thiophene-carboxamide scaffold, whereas 3a–3p employ a pyrazole-carboxamide.
• Substituent Effects: Chlorine Position: In 3b and 3e, chlorine at the pyrazole’s position 5 enhances thermal stability (melting points: 171–174°C) compared to non-chlorinated analogs (e.g., 3a, mp: 133–135°C). The target compound’s chlorine at thiophene-5 may similarly improve stability . Aryl Groups: 3c includes a p-tolyl group, increasing hydrophobicity (yield: 62%) compared to phenyl-substituted 3a (yield: 68%). The target compound’s thiophen-3-yl group may offer intermediate hydrophobicity.
• Synthesis : Both classes use EDCI/HOBt-mediated coupling, but the target compound’s triazole-thiophene linkage likely requires click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition), absent in ’s procedures .

Thiazolidinone-Indole Carboxamide ()

The compound in contains a thiazolidinone ring and a trifluoromethylphenyl group. Key differences:

• Electron-Withdrawing Groups : The trifluoromethyl group in significantly lowers electron density, whereas the target compound’s thiophene-triazole system retains aromaticity. This may affect binding to hydrophobic targets.
• Hydrogen Bonding: The thiazolidinone’s carbonyl group in facilitates stronger hydrogen bonding than the target’s triazole, which has weaker H-bond acceptor capacity .

Triazole-Coumarin Hybrid ()

Compound 169 in combines a coumarin core with a triazole-methyl group. Comparisons include:

• Fluorophore Potential: Coumarin’s inherent fluorescence is absent in the target compound, limiting its utility in imaging applications.

Triazole-Acrylamide Derivatives ()

Compounds 54 and 55 in feature acrylamide and cyanoacetamide groups linked to triazole. Contrasts include:

• Reactivity : The acrylamide moiety in 54 introduces polymerization risk, absent in the target compound.
• Cyanogroup Effects: The cyano group in 55 enhances electrophilicity, which may increase reactivity toward nucleophiles compared to the target’s chloro-thiophene system .

Physicochemical and Spectroscopic Comparisons

Property	Target Compound	3a ()	169 ()
Core Heterocycle	Thiophene-triazole	Pyrazole	Coumarin-triazole
Melting Point (°C)	Not reported	133–135	Not reported
Yield (%)	Not reported	68	Not reported
Key Substituent	Cl (thiophene-5)	Cl (pyrazole-5), Ph	4-Fluorophenethyl
MS ([M+H]⁺)	Hypothetical: ~380–400	403.1	Not reported
H-Bond Capacity	Moderate (triazole N)	High (amide NH)	Moderate (coumarin carbonyl)

• ¹H-NMR : The target compound’s thiophene protons would resonate near δ 7.0–7.5, distinct from pyrazole protons in 3a–3p (δ 7.4–8.1). The triazole’s methylene group (CH₂) would appear as a singlet near δ 4.5–5.0 .
• Solubility : The thiophene-triazole system may exhibit better aqueous solubility than 3a–3p due to reduced aromaticity and smaller substituents.

Q & A

Advanced Mechanistic Question

• Thiophene substituents : Chlorine at position 5 enhances electrophilicity, potentially increasing interactions with biological targets (e.g., enzymes via halogen bonding) .
• Triazole substitution : 1-(Thiophen-3-yl) vs. 1-aryl groups influence π-π stacking and bioavailability, as observed in antimicrobial studies of analogous thiadiazoles .
• Methylene linker : Flexibility of the -CH₂- group between triazole and carboxamide may modulate binding kinetics, as shown in SAR studies of thiazole-carboxamides .
  Contradictions in activity data (e.g., antimicrobial vs. antitumor efficacy) should be resolved by comparative assays under standardized conditions .

What analytical techniques are critical for detecting byproducts or degradation products in this compound?

Basic Quality Control Question

• HPLC-DAD/UV : High-resolution chromatography to separate byproducts (e.g., unreacted intermediates or hydrolyzed amides) .
• Mass spectrometry : HRMS identifies degradation products (e.g., oxidation of thiophene to sulfoxide) .
• XRD : Single-crystal X-ray diffraction confirms stereochemical purity and detects polymorphic forms, critical for reproducibility in biological assays .

How can computational methods predict the compound’s reactivity in nucleophilic substitution reactions?

Advanced Theoretical Question

• DFT calculations : Predict sites of nucleophilic attack (e.g., electrophilic carbons on thiophene or triazole) using Fukui indices .
• MD simulations : Solvent effects on reaction pathways (e.g., acetonitrile vs. DMF) can be modeled to optimize conditions .
• Docking studies : Evaluate steric hindrance from the thiophen-3-yl group on triazole reactivity, as applied to similar carboxamide-enzyme interactions .

What are the challenges in scaling up synthesis from milligram to gram quantities?

Q. Methodological/Process Chemistry Focus

• Purification : Column chromatography becomes inefficient at larger scales; alternatives include recrystallization (e.g., ethanol-DMF mixtures) .
• Exothermic reactions : Azide-alkyne cycloaddition may require controlled addition rates or flow-chemistry setups to manage heat .
• Byproduct management : Scaling reactions like iodine-mediated cyclization (used in thiadiazole syntheses) demands efficient sulfur removal via filtration or scavengers .

How do pH and solvent polarity influence the compound’s stability in biological assays?

Advanced Biophysical Chemistry Question

• pH-dependent hydrolysis : The amide bond may degrade under acidic/alkaline conditions, requiring buffered solutions (pH 6–8) for in vitro assays .
• Solvent polarity : DMSO enhances solubility but may denature proteins in enzyme inhibition studies; alternative co-solvents (e.g., PEG-400) are recommended .
• Light sensitivity : Thiophene derivatives often require storage in amber vials to prevent photodegradation, as noted in stability studies of oxadiazole analogs .